BENCHE

Foundational & Exploratory
Check Availability & Pricing

1,2-Bis(phenylthio)ethane molecular weight and
formula verification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Bis(phenyithio)ethane

Cat. No.: B160517

L Get Quote

An In-depth Technical Guide to 1,2-Bis(phenylthio)ethane

This technical guide provides a comprehensive overview of the molecular properties, a detailed
experimental protocol for the synthesis, and a visual representation of the synthetic workflow
for 1,2-Bis(phenylthio)ethane. The content is tailored for researchers, scientists, and
professionals engaged in drug development and chemical synthesis.

Core Molecular Data

1,2-Bis(phenylthio)ethane is a chemical compound used in various synthetic applications,
including the synthesis of bismaleimide resins for syntactic foams[1][2][3]. A summary of its key
guantitative data is presented below for quick reference.

Property

Value

Molecular Formula

C14H14S2[1][4][5]

Molecular Weight 246.39 g/mol [1][4][5][6]

Melting Point 68°C to 70°C[1][6]

Appearance White to pale cream crystals or powder|[3]
Solubility Insoluble in water[1][2]
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Experimental Protocol: Synthesis of 1,2-
Bis(phenylthio)ethane

The following protocol describes a general procedure for the synthesis of 1,2-
Bis(phenylthio)ethane via the reaction of thiophenol with 1,2-dichloroethane. This method is
based on standard nucleophilic substitution reactions commonly employed for the formation of
thioethers.

Materials:

Thiophenol

e 1,2-Dichloroethane

e Sodium hydroxide (NaOH) or other suitable base

o Ethanol or other suitable solvent

e Deionized water

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

o Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, separatory
funnel)

» Magnetic stirrer and heating mantle

« Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve sodium hydroxide in ethanol to prepare a solution of sodium ethoxide.

» Addition of Thiophenol: To the stirred solution of sodium ethoxide, add thiophenol dropwise
at room temperature. The reaction is exothermic, and the addition rate should be controlled
to maintain a gentle reflux.
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» Addition of 1,2-Dichloroethane: After the complete addition of thiophenol, add 1,2-
dichloroethane dropwise to the reaction mixture.

e Reaction: Heat the mixture to reflux and maintain it for several hours until the reaction is
complete. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature and remove the
solvent using a rotary evaporator.

o Extraction: To the residue, add deionized water and extract the product with a suitable
organic solvent such as dichloromethane or diethyl ether.

e Washing: Wash the organic layer with deionized water and then with brine to remove any
remaining impurities.

e Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate or sodium
sulfate, filter, and evaporate the solvent to obtain the crude product.

 Purification: The crude 1,2-Bis(phenylthio)ethane can be further purified by recrystallization
from a suitable solvent system, such as ethanol/water, to yield a crystalline solid.

Visualized Workflow for Synthesis and Purification

The following diagram illustrates the logical workflow for the synthesis and purification of 1,2-
Bis(phenylthio)ethane as described in the experimental protocol.

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 1,2-Bis(phenylthio)ethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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